2-Chloro-6-ethoxy-4-formylphenyl 2-chlorobenzoate
CAS No.: 431931-40-7
Cat. No.: VC7597623
Molecular Formula: C16H12Cl2O4
Molecular Weight: 339.17
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 431931-40-7 |
|---|---|
| Molecular Formula | C16H12Cl2O4 |
| Molecular Weight | 339.17 |
| IUPAC Name | (2-chloro-6-ethoxy-4-formylphenyl) 2-chlorobenzoate |
| Standard InChI | InChI=1S/C16H12Cl2O4/c1-2-21-14-8-10(9-19)7-13(18)15(14)22-16(20)11-5-3-4-6-12(11)17/h3-9H,2H2,1H3 |
| Standard InChI Key | PIFBPKXRBYBMPR-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C(=CC(=C1)C=O)Cl)OC(=O)C2=CC=CC=C2Cl |
Introduction
2-Chloro-6-ethoxy-4-formylphenyl 2-chlorobenzoate is a chemical compound with the CAS number 431931-40-7. It is primarily used in research settings and is not intended for human or animal use. This compound belongs to a class of organic molecules that are often utilized as building blocks in synthetic chemistry due to their functional groups, which can be modified to create a variety of derivatives.
2-Chloro-6-ethoxy-4-formylphenyl 4-chlorobenzoate
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CAS Number: 431926-22-6
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Molecular Formula: C16H12Cl2O4
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Molecular Weight: 339.17 g/mol
This compound differs only in the position of the chloro substituent on the benzoate moiety, which is at the 4-position instead of the 2-position .
2-Ethoxy-4-formylphenyl 3-chlorobenzoate
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CAS Number: 432021-30-2
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Molecular Formula: C16H13ClO4
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Molecular Weight: 304.72 g/mol
This compound lacks a chloro substituent on the phenyl ring and has a 3-chlorobenzoate instead of a 2-chlorobenzoate .
Data Table: Comparison of Related Compounds
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|---|
| 2-Chloro-6-ethoxy-4-formylphenyl 2-chlorobenzoate | 431931-40-7 | C16H12Cl2O4 | 339.17 |
| 2-Chloro-6-ethoxy-4-formylphenyl 4-chlorobenzoate | 431926-22-6 | C16H12Cl2O4 | 339.17 |
| 2-Ethoxy-4-formylphenyl 3-chlorobenzoate | 432021-30-2 | C16H13ClO4 | 304.72 |
| 2-Ethoxy-4-formyl-6-iodophenyl 4-chlorobenzoate | 431932-50-2 | C16H12ClIO4 | 430.62 |
This table highlights the similarities and differences among these compounds, particularly in terms of molecular weight and structure, which are crucial for their applications in organic synthesis.
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